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Compound of Interest

Compound Name:
Methyl 5-bromo-1H-pyrazole-3-

carboxylate

CAS No.: 1328893-17-9

Cat. No.: B578490

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrazole-containing compounds are a cornerstone in medicinal chemistry and drug discovery,

appearing in a wide array of pharmaceuticals due to their diverse biological activities.[1] The

functionalization of the pyrazole core is crucial for modulating the pharmacological properties of

these molecules. Transition metal-catalyzed cross-coupling reactions have emerged as

powerful and versatile tools for the synthesis of functionalized pyrazoles, enabling the

formation of carbon-carbon and carbon-nitrogen bonds with high efficiency and selectivity.[2]

This document provides detailed application notes and experimental protocols for key cross-

coupling reactions involving pyrazole compounds, including Suzuki-Miyaura, Heck,

Sonogashira, and Buchwald-Hartwig reactions, as well as direct C-H functionalization.
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The following diagram illustrates a typical workflow for a palladium-catalyzed cross-coupling

reaction involving a pyrazole substrate.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Desired Pyrazole Derivative?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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